Cas no 83430-99-3 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol is a heterocyclic compound featuring a pyrazole ring substituted with methyl groups at the 3- and 5-positions, linked to a phenolic moiety. This structure imparts unique chemical properties, making it valuable in coordination chemistry and as a ligand in catalytic systems. Its phenolic hydroxyl group enhances binding affinity to metal centers, while the dimethylpyrazole component contributes to steric and electronic modulation. The compound is particularly useful in synthesizing transition metal complexes for applications in homogeneous catalysis and material science. Its stability and well-defined coordination behavior make it a reliable choice for researchers developing advanced molecular architectures or catalytic processes.

2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol structure

83430-99-3 structure

Product Name:2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol

CAS No:83430-99-3

MF:C₁₁H₁₂N₂O

MW:188.225782394409

MDL:MFCD01246360

CID:671623

PubChem ID:761553

Update Time:2025-06-14

2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

- Phenol, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-
- 2-(3,5-dimethylpyrazol-1-yl)phenol
- AKOS013758410
- DTXSID60354011
- UFLNGSAFJHIAQR-UHFFFAOYSA-N
- LS-09630
- ChemDiv2_000039
- SCHEMBL2052349
- CCG-104145
- EU-0035116
- Cambridge id 5511461
- MFCD01246360
- HMS1369B17
- 83430-99-3
- 4506-67-6
- 2-(3,5-dimethyl-1h-pyrazol-1-yl)phenol
- Z1227755423
- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol
- MDL： MFCD01246360
- Inchi： 1S/C11H12N2O/c1-8-7-9(2)13(12-8)10-5-3-4-6-11(10)14/h3-7,14H,1-2H3
- InChI Key： UFLNGSAFJHIAQR-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1N1C(C)=CC(C)=N1

Computed Properties

Exact Mass: 188.094963011g/mol
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 38Å²

2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB416766-500 mg	2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		500MG	€195.40	2023-01-21
abcr	AB416766-1 g	2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		1g	€239.00	2023-06-16
TRC	D266410-250mg	2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		250mg	$ 185.00	2022-06-05
TRC	D266410-500mg	2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		500mg	$ 300.00	2022-06-05
TRC	D266410-1000mg	2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		1g	$ 480.00	2022-06-05
Chemenu	CM362857-1g	2-(3,5-Dimethyl-1h-pyrazol-1-yl)phenol	83430-99-3	95%+	1g	$259	2023-02-01
Enamine	EN300-269213-1.0g	2-(3,5-dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		1.0g	$492.0	2023-02-28
Enamine	EN300-269213-2.5g	2-(3,5-dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		2.5g	$1020.0	2023-09-11
Enamine	EN300-269213-5.0g	2-(3,5-dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		5.0g	$1291.0	2023-02-28
Enamine	EN300-269213-10.0g	2-(3,5-dimethyl-1H-pyrazol-1-yl)phenol	83430-99-3		10.0g	$1623.0	2023-02-28

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Additional information on 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol

Comprehensive Overview of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol (CAS No. 83430-99-3): Properties, Applications, and Industry Insights

2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol, with the CAS number 83430-99-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile biological activities and applications in drug discovery. The molecular structure combines a phenol group with a 3,5-dimethylpyrazole moiety, offering unique reactivity and functional properties. Researchers are increasingly exploring its potential as a building block for synthesizing novel bioactive molecules, particularly in the development of anti-inflammatory agents and antimicrobial compounds.

In recent years, the demand for high-purity 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol has surged due to its role in medicinal chemistry. A trending topic in scientific forums revolves around its utility in targeted drug delivery systems, where its structural flexibility allows for covalent conjugation with therapeutic payloads. Additionally, its chelating properties make it a candidate for designing metal-organic frameworks (MOFs), a hot topic in materials science. Users frequently search for "synthesis methods for CAS 83430-99-3" or "applications of pyrazole-phenol hybrids," reflecting growing interest in scalable production and niche applications.

From an industrial perspective, CAS 83430-99-3 is often discussed in the context of green chemistry. With sustainability being a major focus, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. Questions like "eco-friendly preparation of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol" or "biodegradability of pyrazole derivatives" highlight this shift. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with stringent pharmaceutical-grade standards.

The compound’s stability under various pH conditions and thermal resistance further broadens its applicability. For instance, it serves as a ligand in catalysis, enabling efficient cross-coupling reactions—a subject frequently queried in academic databases. Its solubility profile (e.g., in polar solvents like DMSO) is another key search term, as it impacts formulation strategies. Emerging studies also explore its synergistic effects with other heterocycles, addressing queries like "structure-activity relationship of pyrazole-phenol compounds."

In summary, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)phenol (83430-99-3) represents a multifaceted compound bridging chemical innovation and practical applications. Its relevance in drug development, material science, and sustainable manufacturing positions it as a compound of enduring scientific and commercial value. Ongoing research continues to uncover new dimensions of its utility, making it a staple in modern organic chemistry.